Cas no 450352-64-4 (1-(2-nitrophenyl)-1,4-diazepane)

1-(2-nitrophenyl)-1,4-diazepane structure
450352-64-4 structure
Product Name:1-(2-nitrophenyl)-1,4-diazepane
CAS No:450352-64-4
Molecular Formula:C11H15N3O2
Molecular Weight:221.2557
MDL:MFCD00631291
CID:327772
PubChem ID:2829615

1-(2-nitrophenyl)-1,4-diazepane Properties

Names and Identifiers

    • 1H-1,4-Diazepine,hexahydro-1-(2-nitrophenyl)-
    • 1-(2-NITRO-PHENYL)-[1,4]DIAZEPANE
    • 1-(2-Nitrophenyl)-1,4-diazepan
    • AC1MD1YA
    • BBL020202
    • CTK4I8595
    • MolPort-000-005-117
    • Oprea1_816577
    • STK046036
    • SureCN3055471
    • SCHEMBL3055471
    • EU-0036065
    • MFCD00631291
    • 1-(2-Nitrophenyl)-[1,4]diazepane
    • DTXSID00385248
    • 450352-64-4
    • AKOS000153838
    • 1-(2-nitrophenyl)-1,4-diazepane
    • 1-{2-nitrophenyl}-1,4-diazepane
    • AG-205/08426038
    • 1-(2-Nitro-phenyl)-[1,4]diazepane
    • MDL: MFCD00631291
    • InChIKey: KKGIQPLUVKLSNV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H15N3O2/c15-14(16)11-5-2-1-4-10(11)13-8-3-6-12-7-9-13/h1-2,4-5,12H,3,6-9H2
    • SMILES: O=[N+](C1=CC=CC=C1N1CCCNCC1)[O-]

Computed Properties

  • Exact Mass: 221.11600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 221.116
  • Heavy Atom Count: 16
  • Complexity: 242
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.1A^2

Experimental Properties

  • LogP: 2.31150
  • PSA: 61.09000
  • Refractive Index: 1.564
  • Boiling Point: 378.1°Cat760mmHg
  • Flash Point: 182.4°C
  • Density: 1.181

1-(2-nitrophenyl)-1,4-diazepane Security Information

1-(2-nitrophenyl)-1,4-diazepane Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-nitrophenyl)-1,4-diazepane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG22550-1g
1-(2-Nitrophenyl)-1,4-diazepane
450352-64-4 95+%
1g
$1067.00 2024-04-20
abcr
AB288751-1 g
1-(2-Nitrophenyl)-[1,4]diazepane; .
450352-64-4
1 g
€616.10 2023-07-20
Alichem
A019125028-25g
1-(2-Nitrophenyl)-1,4-diazepane
450352-64-4 95%
25g
$752.96 2023-09-01
Chemenu
CM285483-5g
1-(2-Nitrophenyl)-1,4-diazepane
450352-64-4 95+%
5g
$320
Crysdot LLC
CD12070983-5g
1-(2-Nitrophenyl)-1,4-diazepane
450352-64-4 97%
5g
$339 2024-07-24
TRC
N498363-10mg
1-(2-nitrophenyl)-1,4-diazepane
450352-64-4
10mg
$ 50.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1195057-1g
1-(2-Nitrophenyl)-1,4-diazepane
450352-64-4 98%
1g
¥966.00

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Amadis Chemical Company Limited
(CAS:450352-64-4)1-(2-nitrophenyl)-1,4-diazepane
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Purity:99%
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